![molecular formula C21H19ClN4O2S B2444104 6-amino-1-(4-chlorophenyl)-2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)pyrimidin-4(1H)-one CAS No. 872629-90-8](/img/structure/B2444104.png)
6-amino-1-(4-chlorophenyl)-2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)pyrimidin-4(1H)-one
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Description
6-amino-1-(4-chlorophenyl)-2-((2-(3,4-dihydroquinolin-1(2H)-yl)-2-oxoethyl)thio)pyrimidin-4(1H)-one is a useful research compound. Its molecular formula is C21H19ClN4O2S and its molecular weight is 426.92. The purity is usually 95%.
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Scientific Research Applications
Synthesis of Novel Chemical Compounds
Researchers have focused on synthesizing novel derivatives and analogs incorporating the pyrimidine core structure, aiming to explore their chemical properties and potential applications. For instance, Farag et al. (2012) synthesized novel 4(3H)-quinazolinone derivatives with anti-inflammatory and analgesic potential, showcasing the versatility of similar compounds in medicinal chemistry (Farag et al., 2012). Another study by Zaki et al. (2017) developed new tetrahydro[1,3]oxazinothieno[2,3-c]isoquinoline and its pyrimidine derivatives, highlighting the compound's role in generating pharmacologically active molecules (Zaki et al., 2017).
Antimicrobial Activities
Several studies have explored the antimicrobial potential of compounds related to pyrimidine derivatives. Chandrashekaraiah et al. (2014) synthesized pyrimidine-azitidinone analogues and assessed their antimicrobial and antitubercular activities, suggesting the compound's role in developing new antibacterial and antituberculosis drugs (Chandrashekaraiah et al., 2014). Desai et al. (2021) reported the synthesis of 2-pyridone quinoline hybrids, demonstrating significant antibacterial and antifungal activities, which indicate the compound's utility in combating microbial infections (Desai et al., 2021).
properties
IUPAC Name |
6-amino-1-(4-chlorophenyl)-2-[2-(3,4-dihydro-2H-quinolin-1-yl)-2-oxoethyl]sulfanylpyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H19ClN4O2S/c22-15-7-9-16(10-8-15)26-18(23)12-19(27)24-21(26)29-13-20(28)25-11-3-5-14-4-1-2-6-17(14)25/h1-2,4,6-10,12H,3,5,11,13,23H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLNLYFPVPPWICN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2N(C1)C(=O)CSC3=NC(=O)C=C(N3C4=CC=C(C=C4)Cl)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H19ClN4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
426.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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